Cas no 116979-32-9 (Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI))

Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI) structure
116979-32-9 structure
Product Name:Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI)
CAS No:116979-32-9
MF:C18H20N4
MW:292.378203392029
CID:169323
PubChem ID:3088104
Update Time:2025-04-19

Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI)
    • (6aR,9R)-7-methyl-9-(1H-pyrazol-5-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
    • Ergoline, 6-methyl-8-(1H-pyrazol-3-yl)-, (8-beta)-
    • 6-Methyl-8-beta-(pyrazol-3-yl)ergoline
    • (8-beta)-6-Methyl-8-(1H-pyrazol-3-yl)ergoline
    • SCHEMBL9629994
    • 6-Methyl-8-(1H-pyrazol-3-yl)ergoline
    • FCE 21643
    • 116979-32-9
    • DTXSID50922228
    • Inchi: 1S/C18H20N4/c1-22-10-12(15-5-6-20-21-15)7-14-13-3-2-4-16-18(13)11(9-19-16)8-17(14)22/h2-6,9,12,14,17,19H,7-8,10H2,1H3,(H,20,21)/t12-,14?,17-/m1/s1
    • InChI Key: NRLZOXBFNXPDKJ-ZYFOBHMOSA-N
    • SMILES: N1(C)C[C@H](C2=CC=NN2)CC2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

  • Exact Mass: 290.15334
  • Monoisotopic Mass: 292.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.272
  • Boiling Point: 565.1°Cat760mmHg
  • Flash Point: 295.6°C
  • Refractive Index: 1.69
  • PSA: 41.91
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